2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H16N6O3S2/c1-24-15-13(17(27)25(2)19(24)28)16(23-14(22-15)11-6-4-3-5-7-11)30-10-12(26)21-18-20-8-9-29-18/h3-9H,10H2,1-2H3,(H,20,21,26)
• InChI Key: UJMVUTKOWPXVFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC(=O)NC4=NC=CS4)C(=O)N(C1=O)C
• Molecular Formula: C19H16N6O3S2
• Molecular Weight: 440.5 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H16N6O3S2 and its molecular weight is 440.5. The purity is usually 95%.
BenchChem offers high-quality 2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiopharmaceutical Applications

Compounds with structures related to the query chemical have been explored for their radioligand potential, particularly for imaging the translocator protein (18 kDa) with positron emission tomography (PET). Such compounds are synthesized to include a fluorine atom, enabling labeling with fluorine-18 for in vivo imaging, thus aiding in the study of various diseases through advanced imaging techniques (Dollé et al., 2008).

Antimicrobial Activity

Several heterocycles incorporating a moiety similar to the query chemical have demonstrated significant antimicrobial properties. These synthesized compounds have been tested and evaluated against a range of microbial agents, providing a pathway for the development of new antimicrobial drugs (Bondock et al., 2008).

Anti-inflammatory and Analgesic Agents

Research on benzodifuranyl and thiazolopyrimidines derived from natural compounds shows promising anti-inflammatory and analgesic activities. These compounds exhibit significant inhibition against cyclooxygenase enzymes, suggesting their potential as therapeutic agents for inflammation and pain (Abu‐Hashem et al., 2020).

Antitumor Activity

Novel derivatives with structures related to the query chemical have shown outstanding in vitro antitumor activity against specific cell lines. This highlights the potential of such compounds in cancer research, offering avenues for the development of new anticancer drugs (Fahim et al., 2019).

Neuroinflammation Imaging

Pyrazolo[1,5-a]pyrimidines, closely related to the query compound, have been synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO). This protein is recognized as an early biomarker of neuroinflammatory processes, making these compounds valuable for imaging neuroinflammation through PET (Damont et al., 2015).